Cas no 1032825-49-2 ((1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methanol)

(1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methanol is a fluorinated heterocyclic compound featuring a piperidine scaffold substituted with a hydroxymethyl group and a 5-fluoropyrimidin-2-yl moiety. This structure imparts versatility in medicinal chemistry and pharmaceutical research, particularly as a key intermediate in the synthesis of bioactive molecules. The presence of the fluoropyrimidine group enhances metabolic stability and binding affinity, while the hydroxymethyl functionality allows for further derivatization. Its well-defined chemical properties make it suitable for applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies. The compound is characterized by high purity and consistent performance, ensuring reliability in synthetic applications.
(1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methanol structure
1032825-49-2 structure
Product Name:(1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methanol
CAS No:1032825-49-2
MF:C10H14FN3O
MW:211.236065387726
CID:2090727
PubChem ID:60137814
Update Time:2025-06-07

(1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methanol
    • [1-(5-Fluoro-pyrimidin-2-yl)-piperidin-4-yl]-methanol
    • MRBPMSROIZFBIX-UHFFFAOYSA-N
    • 1032825-49-2
    • AKOS015939793
    • CS-0440078
    • [1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methanol
    • DB-222410
    • SCHEMBL384595
    • [1-(5-fluoro-2-pyrimidinyl)-4-piperidinyl]methanol
    • MDL： MFCD18380094
    • Inchi： 1S/C10H14FN3O/c11-9-5-12-10(13-6-9)14-3-1-8(7-15)2-4-14/h5-6,8,15H,1-4,7H2
    • InChI Key： MRBPMSROIZFBIX-UHFFFAOYSA-N
    • SMILES： FC1C=NC(=NC=1)N1CCC(CO)CC1

Computed Properties

  • Exact Mass: 211.11209024g/mol
  • Monoisotopic Mass: 211.11209024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.2Ų

(1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methanol Pricemore >>

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